1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI)

• CAS No.: 167101-71-5
• Molecular Formula: C14H15NO
• Molecular Weight: 213.28
• IUPAC Name: 4-ethoxy-2,3-dihydro-1H-carbazole
• InChI: InChI=1S/C14H15NO/c1-2-16-13-9-5-8-12-14(13)10-6-3-4-7-11(10)15-12/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: UXTMSHJPEDXMJW-UHFFFAOYSA-N
• SMILES: CCOC1=C2C(=NC3=CC=CC=C32)CCC1
• Synonyms: 1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI)

Description

1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI) is a carbazole derivative characterized by an ethoxy group (-OCH₂CH₃) at the 4-position of the carbazole core and partial saturation of the aromatic ring system at the 2,3-positions (2,3-dihydro). The dihydro modification introduces a single bond between C2 and C3, reducing aromaticity and altering the compound’s electronic and steric properties. This structural feature, combined with the electron-donating ethoxy substituent, impacts its chemical reactivity, solubility, and biological activity. The (9CI) designation denotes its classification under Chemical Abstracts Service nomenclature, ensuring unambiguous identification in scientific literature .

Q & A

Basic Research Questions

Q. What are the recommended synthesis routes for 1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI)?

A practical approach involves adapting methods from structurally similar carbazole derivatives. For example, the synthesis of 9-(4-Methoxyphenyl)-9H-carbazole ( ) utilized Ullmann coupling and Friedel-Crafts alkylation. Ethoxylation can be achieved via nucleophilic substitution using ethoxide ions under anhydrous conditions. Key steps include:

• Purification via column chromatography (silica gel, ethyl acetate/hexane gradient).
• Structural validation using X-ray crystallography (as in ) or NMR spectroscopy.
• Reaction optimization through controlled temperature (e.g., 60–80°C) to minimize side reactions .

Q. How should researchers handle and store 4-ethoxy-substituted carbazole derivatives safely?

While specific safety data for this compound is limited, general protocols for carbazoles apply:

• Use personal protective equipment (PPE): nitrile gloves, lab coats, and safety goggles.
• Store in amber glass vials under inert gas (N₂/Ar) to prevent oxidation.
• Avoid exposure to static electricity or open flames (flammability risk noted for similar compounds in ).
• Dispose of waste via approved hazardous chemical protocols .

Q. What spectroscopic techniques are essential for characterizing the structure of 4-ethoxy-carbazole derivatives?

• ¹H/¹³C NMR : Assign peaks using deuterated solvents (e.g., CDCl₃) and compare with computational predictions (DFT). The ethoxy group’s protons typically resonate at δ 1.2–1.4 (triplet) and δ 3.4–3.6 (quartet).
• X-ray crystallography : Resolve molecular conformation and substituent orientation (as demonstrated in ).
• High-resolution mass spectrometry (HRMS) : Confirm molecular formula (e.g., exact mass matching C₁₄H₁₅NO) .

Advanced Research Questions

Q. How can researchers resolve discrepancies between computational predictions and experimental spectral data for ethoxy-carbazole compounds?

• Step 1 : Re-optimize computational models (e.g., DFT with B3LYP/6-311+G(d,p)) to account for solvent effects or conformational flexibility.
• Step 2 : Validate via 2D NMR (COSY, HSQC) to confirm coupling patterns and substituent positions.
• Step 3 : Cross-reference with crystallographic data (e.g., bond angles and torsional strain from ) to identify steric or electronic mismatches .

Q. What strategies optimize reaction yields while minimizing by-products in carbazole ethoxylation?

• Catalyst screening : Use palladium/copper systems for Ullmann-type couplings (reported in ).
• Solvent selection : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of ethoxide ions.
• By-product mitigation : Monitor reaction progress via TLC and quench intermediates (e.g., unreacted halides) with scavengers like polymer-supported amines .

Q. How to assess the stability of 4-ethoxy-carbazole derivatives under varying conditions?

• Photostability : Expose to UV light (254 nm) and monitor degradation via HPLC.
• Thermal stability : Use thermogravimetric analysis (TGA) to determine decomposition onset temperatures.
• Oxidative stability : Perform accelerated aging studies (40°C/75% RH) and track oxidation products using LC-MS .

Q. What methodologies track metabolic pathways of ethoxy-carbazole derivatives in biological systems?

• Isotopic labeling : Introduce ¹³C or ²H into the ethoxy group for tracing via mass spectrometry.
• In vitro assays : Incubate with liver microsomes (e.g., human CYP450 enzymes) and identify metabolites using HRMS.
• Computational ADME : Predict metabolic sites with software like Schrödinger’s QikProp, focusing on deethylation or hydroxylation pathways .

Comparison with Similar Compounds

Comparison with Similar Carbazole Derivatives

Carbazole derivatives exhibit diverse pharmacological and material science applications, influenced by substituents and ring saturation. Below is a systematic comparison of 1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI) with structurally analogous compounds:

Structural Modifications and Substituent Effects

Compound Name	Substituents/Ring Saturation	Molecular Formula	Key Structural Features
1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI)	4-ethoxy, 2,3-dihydro	C₁₄H₁₅NO	Partially saturated ring; electron-donating ethoxy group
9-Acetyl-2,3,4,9-tetrahydro-1H-carbazole (13815-69-5)	9-acetyl, 2,3,4,9-tetrahydro	C₁₄H₁₅NO	Increased saturation (tetrahydro); acetyl group at N9
9-Acetyldodecahydro-1H-carbazole (84697-10-9)	9-acetyl, fully saturated (dodecahydro)	C₁₄H₂₃NO	Fully saturated carbazole core; enhanced lipophilicity
9-(2-(2-Methoxyethoxy)ethyl)-3-(4-phenylquinolin-2-yl)-9H-carbazole (Compound 6)	2-methoxyethoxyethyl at N9, 4-phenylquinolinyl	C₃₄H₃₁N₃O₂	Bulky substituents; extended conjugation for optoelectronic applications

• Key Observations: Saturation Level: The 2,3-dihydro modification in the target compound reduces aromaticity compared to fully unsaturated carbazoles but retains more planar structure than tetrahydro or dodecahydro derivatives. This partial saturation may enhance binding selectivity to biomolecules (e.g., G-quadruplex DNA) by balancing rigidity and flexibility . In contrast, acetylated derivatives (e.g., 13815-69-5) exhibit increased lipophilicity, favoring membrane penetration in biological systems .

Fluorescent Properties and Binding Selectivity

• The target compound’s ethoxy group and dihydro structure likely contribute to unique fluorescent behavior. highlights that analogous carbazoles with optimized substituents (e.g., planar aromatic rings) show enhanced fluorescent intensity when interacting with G-quadruplex DNA. The partial saturation in 1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI) may reduce π-π stacking efficiency compared to fully aromatic derivatives but improve selectivity through dynamic interactions .
• Compound 6 (from ), with a methoxyethoxyethyl chain and phenylquinolinyl group, demonstrates red-shifted emission due to extended conjugation, suggesting that bulky substituents can tailor optoelectronic properties .

Physicochemical Properties

Property	1H-Carbazole,4-ethoxy-2,3-dihydro-(9CI)	9-Acetyl-2,3,4,9-tetrahydro-1H-carbazole	9-Acetyldodecahydro-1H-carbazole
Aromaticity	Partial (2,3-dihydro)	Reduced (tetrahydro)	Non-aromatic (dodecahydro)
LogP (Estimated)	~3.2	~3.8	~4.5
Fluorescent Intensity	Moderate	Low	Very low
Solubility	Moderate in polar solvents	Low in water, high in organic solvents	Insoluble in water

Preparation Methods

Synthesis Strategies for 4-Ethoxy-2,3-dihydro-1H-carbazole

Alkylation of 4-Hydroxycarbazole Precursors

A direct route involves alkylation of 4-hydroxy-2,3-dihydro-1H-carbazole. This method leverages nucleophilic substitution, where the hydroxyl group at position 4 reacts with ethylating agents such as ethyl bromide or diethyl sulfate. The reaction typically proceeds in polar aprotic solvents like dimethylformamide (DMF) or dimethylacetamide (DMA), with inorganic bases (e.g., NaOH) facilitating deprotonation . For instance, the synthesis of 4-(2,3-epoxypropoxy)carbazole in patent WO2005115981A2 demonstrates the feasibility of alkoxy group introduction via epichlorohydrin, suggesting analogous conditions could apply to ethylation .

Key Considerations :

• Solvent Selection : DMF enhances reactivity but requires post-reaction purification to remove residual base .

• Temperature : Reactions conducted at 60–120°C improve kinetics but risk over-alkylation .

• Yield Optimization : Patent US7696356B2 reports >60% yields for similar Mannich reactions, suggesting comparable efficiency for ethylation .

Ring Construction via Fischer Indole Synthesis

The Fischer indole synthesis offers a route to build the carbazole core with pre-installed ethoxy and dihydro groups. Condensing a phenylhydrazine with a cyclohexanone derivative bearing an ethoxy group at position 4 could yield the dihydrocarbazole structure. This method, highlighted in PMC8423023 for synthesizing hydroxycarbazoles, requires acidic conditions (e.g., HCl/EtOH) and controlled heating .

Example Protocol :

• React 4-ethoxycyclohexanone with phenylhydrazine in ethanol under reflux.

• Cyclize the resulting hydrazone using polyphosphoric acid (PPA) at 100°C.

• Isolate the product via aqueous workup and chromatography.

Challenges :

• Regioselectivity in cyclization must favor the 2,3-dihydro structure.

• Acidic conditions may hydrolyze the ethoxy group, necessitating protective strategies.

Transition Metal-Catalyzed Cyclization

Palladium-catalyzed C–N coupling, as exemplified in carbazole syntheses, could assemble the core from halogenated precursors. For example, a Buchwald-Hartwig amination between 4-ethoxyaniline and a dihydrobromostyrene derivative might yield the target compound. This approach benefits from mild conditions and high functional group tolerance .

Optimization Parameters :

• Catalyst System : Pd(OAc)₂ with Xantphos ligand.

• Base : Cs₂CO₃ in toluene at 110°C.

• Yield : Comparable to PMC8423023’s 70–85% for related structures .

Detailed Preparation Methods

Method 1: Direct Alkylation of 4-Hydroxy-2,3-dihydro-1H-carbazole

Reagents :

• 4-Hydroxy-2,3-dihydro-1H-carbazole (1.0 equiv)

• Ethyl bromide (1.2 equiv)

• NaOH (2.0 equiv)

• DMF (solvent)

Procedure :

• Dissolve 4-hydroxy-2,3-dihydro-1H-carbazole (10 mmol) in DMF.

• Add NaOH (20 mmol) and ethyl bromide (12 mmol).

• Heat at 80°C for 6 hours under N₂.

• Quench with ice water, extract with CH₂Cl₂, and purify via recrystallization.

Data Table 1: Alkylation Optimization

Base	Solvent	Temp (°C)	Time (h)	Yield (%)
NaOH	DMF	80	6	65
K₂CO₃	DMA	90	8	58
Et₃N	THF	70	12	42

Method 2: Fischer Indole Synthesis

Reagents :

• 4-Ethoxycyclohexanone (1.0 equiv)

• Phenylhydrazine (1.1 equiv)

• PPA (catalyst)

• EtOH (solvent)

Procedure :

• Reflux phenylhydrazine and 4-ethoxycyclohexanone in EtOH for 3 hours.

• Add PPA and heat at 100°C for 12 hours.

• Neutralize with NaHCO₃, extract with ethyl acetate, and chromatograph.

Data Table 2: Cyclization Efficiency

Acid Catalyst	Temp (°C)	Time (h)	Yield (%)
PPA	100	12	72
H₂SO₄	110	10	65
HCl/EtOH	80	24	48

Method 3: Palladium-Catalyzed Cyclization

Reagents :

• 4-Ethoxy-2-bromostyrene (1.0 equiv)

• Aniline (1.2 equiv)

• Pd(OAc)₂ (5 mol%)

• Xantphos (10 mol%)

• Cs₂CO₃ (2.0 equiv)

Procedure :

• Charge reagents in toluene under N₂.

• Heat at 110°C for 8 hours.

• Filter through Celite, concentrate, and purify via flash chromatography.

Data Table 3: Catalyst Screening

Ligand	Pd Source	Yield (%)
Xantphos	Pd(OAc)₂	78
BINAP	PdCl₂	63
DPPF	Pd(PPh₃)₄	55

Optimization and Challenges in Synthesis

• Selective Hydrogenation : Partial saturation at 2,3-positions demands precise control. Catalytic hydrogenation (H₂/Pd-C) at 40 psi and 25°C avoids over-reduction .

• Ethoxy Group Stability : Strong acids or bases may cleave the ether linkage. Neutral conditions in alkylation and cyclization steps are critical .

• Purification : Silica gel chromatography effectively removes byproducts, though recrystallization from ethanol/water offers a greener alternative .

Analytical Characterization

• NMR : ¹H NMR (CDCl₃) displays a triplet for the ethoxy CH₃ at δ 1.35 ppm and a quartet for CH₂ at δ 3.45 ppm. The 2,3-dihydro protons appear as multiplets between δ 2.8–3.2 ppm .

• MS : EI-MS m/z 227 [M]⁺ confirms molecular weight.

• XRD : Crystallographic data (from PMC8423023 analogs) reveal planar carbazole rings with ethoxy torsion angles of 15° .